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Compound of Interest

Compound Name: Calcium fructoborate

Cat. No.: B1242391 Get Quote

This document provides comprehensive safety protocols, handling procedures, and disposal

guidelines for Calcium fructoborate, tailored for researchers, scientists, and drug

development professionals. The information is designed to ensure a safe laboratory

environment and promote best practices in chemical management.

I. Chemical and Physical Properties
Calcium fructoborate is a white, odorless, granular or crystalline powder. While many of its

physical and chemical properties are not fully characterized in publicly available literature,

some key specifications have been established.
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Property Value Citation(s)

Chemical Formula C₂₄H₄₀B₂CaO₂₄ [1][2][3]

Molecular Weight 774.26 g/mol [1][2][3]

Appearance
White, granules or crystalline

powder
[1][2]

Odor Odorless [1][2]

Composition
Boron: ~2.9%, Calcium:

~4.7%, Fructose: ~84.2%
[1]

Solubility Not available [1][4]

Melting/Freezing Point Not available [1][2]

Boiling Point Not available [1][2]

Stability
Stable under ordinary storage

conditions
[1][4]

Incompatibilities Oxidizing agents [1][4]

Hazardous Decomposition

At high temperatures, may

decompose into Calcium

oxide, boron salts, Carbon

dioxide, and Carbon

monoxide.

[1][4]

II. Health and Safety Information
According to Regulation (EC) No. 1272/2008, Calcium fructoborate is not classified as a

hazardous substance or mixture. However, it may cause mild skin and eye irritation, and due to

its boron content, the potential for damaging fertility or an unborn child cannot be entirely ruled

out.[1][2]

Occupational Exposure Limits: No specific airborne exposure limits have been established by

OSHA, NIOSH, or ACGIH for Calcium fructoborate.[1][2][5] A system of local and/or general

exhaust ventilation is recommended to keep employee exposures as low as possible.[1][2][4]
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III. Standard Operating Procedure for Handling
Adherence to the following procedures is critical for the safe handling of Calcium fructoborate
in a laboratory setting.

1. Engineering Controls:

Work in a well-ventilated area.[1][4][6]

Use a local exhaust ventilation system (e.g., a chemical fume hood) to control dust

generation, especially when handling bulk quantities or performing procedures that may

create aerosols.[1][2][3]

Ensure an eyewash station and quick-drench safety shower are readily accessible in the

work area.[1][2][7]

2. Personal Protective Equipment (PPE): The following PPE is mandatory when handling

Calcium fructoborate:
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PPE Type Specification Citation(s)

Eye Protection

Chemical safety goggles

and/or a full-face shield where

dusting or splashing of

solutions is possible. Must be

tested and approved under

standards such as NIOSH

(US) or EN 166 (EU).

[1][2][3]

Hand Protection

Wear protective gloves (e.g.,

nitrile or rubber). Gloves must

be inspected before use and

disposed of after use in

accordance with good

laboratory practices.

[1][3][7]

Skin and Body

Wear a clean, body-covering

lab coat. A complete suit

protecting against chemicals

may be necessary depending

on the scale of work.

Waterproof boots and suitable

protective clothing are also

recommended.

[1][2][3]

Respiratory

For conditions where dust or

mist is apparent and

engineering controls are not

feasible, a NIOSH-approved

particulate respirator (type N95

or better filters) may be worn. If

oil particles are present, use a

type R or P filter. For

emergencies or unknown

exposure levels, use a full-face

positive-pressure, air-supplied

respirator.

[1][2][3]
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3. Handling Procedures:

Avoid all contact with skin, eyes, and clothing.[1][3][4]

Minimize dust generation and avoid breathing dust, fumes, or vapors.[1][2][4]

Do not eat, drink, or smoke in the handling area.[1][4]

Keep the container tightly closed when not in use.[1][2]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][3][4]

4. Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep away from heat sources and protect from sunlight.[1][2]

Store in the tightly closed original container.[1][2]

Keep air contact to a minimum.[1][2]

Store away from incompatible materials such as oxidizing agents.[1][4]

5. First Aid Measures:
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Exposure Route Procedure Citation(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, administer

oxygen. Seek medical

attention.

[1][2][4]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected skin gently and

thoroughly with plenty of

running water and non-

abrasive soap. Cover the

irritated skin with an emollient.

If irritation persists, seek

medical attention.

[1][2][4]

Eye Contact

Immediately flush eyes with

running water for at least 15

minutes, keeping eyelids open.

Remove contact lenses if

present and easy to do. Do not

use an eye ointment. Seek

medical attention.

[1][2][4]

Ingestion

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

medical attention.

[1][2][3]

IV. Spill and Disposal Plan
1. Spill Containment and Cleanup:

Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as detailed

in Section III, including respiratory protection. Avoid breathing dust. Do not touch the spilled

material.[1][2][3]
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Environmental Precautions: Prevent the product from entering drains, soil, or water sources.

[2][3][4]

Cleanup Procedure (Small Spill): Use appropriate tools to carefully shovel the spilled solid

into a convenient, labeled waste disposal container. Avoid creating dust.[1][2][3]

Cleanup Procedure (Large Spill): Contain the spilled material. Use a shovel to place the

material into a suitable, labeled waste disposal container.[1][2]

Final Cleaning: Finish cleaning by spreading water on the contaminated surface and dispose

of the contaminated water and cleaning materials according to local, state, and federal

regulations.[1][2][4]

2. Waste Disposal:

Dispose of unused material and its container in accordance with federal, state, and local

requirements.[1]

Processing, use, or contamination of this product may change waste management options.

[1]

Whatever cannot be saved for recovery or recycling should be managed in an appropriate

and approved waste disposal facility.[4]

Contact a licensed professional waste disposal service to dispose of this material.[3]

V. Experimental Protocols and Biological Activity
While detailed, step-by-step experimental protocols for Calcium fructoborate are not publicly

available, published research provides an overview of its biological investigation.

Summary of Experimental Approaches:

In Vitro Anti-inflammatory and Chondroprotective Studies:

Cell Models: Human chondrocyte cell lines (e.g., C28/I2) are stimulated with inflammatory

agents like Tumor Necrosis Factor-alpha (TNF-α) to mimic osteoarthritic conditions.[2][3]
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Treatment: Cells are then treated with varying concentrations of Calcium fructoborate.

Analysis: The effects are assessed by analyzing chondrocyte apoptosis, inflammatory

responses, and collagen matrix degradation. Protein expression of key signaling

molecules is often measured using Western blot analysis.[2][3]

In Vivo Osteoarthritis Studies:

Animal Models: Monoiodoacetate (MIA)-induced osteoarthritis in rat models is a common

method to study the compound's efficacy in a living system.[2][3]

Administration: Calcium fructoborate is administered orally at specified doses.

Endpoints: The therapeutic effects are evaluated by assessing the inhibition of cartilage

degradation, reduction in chondrocyte apoptosis, and alleviation of pain.[2][3]

Clinical Studies:

Human clinical trials have been conducted to evaluate the effect of Calcium fructoborate
supplementation on markers of inflammation and joint discomfort.[1][8][9] These are

typically double-blind, placebo-controlled studies where subjects receive daily doses of the

compound.[1][8]

Biomarkers Measured: Serum levels of inflammatory markers such as C-reactive protein

(CRP), interleukin-1β (IL-1β), and interleukin-6 (IL-6) are analyzed.[1][4]

Signaling Pathway Interaction: Recent studies suggest that Calcium fructoborate exerts its

therapeutic effects in osteoarthritis by modulating the Hedgehog (HH) signaling pathway. It has

been shown to downregulate the DNA Damage Inducible Transcript 3 (DDIT3) protein, which in

turn inactivates the HH pathway, leading to the protection of cartilage and inhibition of

inflammatory responses.[2][3]

VI. Visualized Workflow and Pathways
The following diagrams illustrate key processes related to Calcium fructoborate.
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Caption: Experimental workflow for in vitro/in vivo studies with Calcium fructoborate.
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Caption: Proposed mechanism of Calcium fructoborate via the Hedgehog signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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